Cas no 83949-36-4 (Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl-)

Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl- structure
83949-36-4 structure
Product Name:Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl-
CAS No:83949-36-4
MF:C12H17ClO
MW:212.715782880783
CID:725700
PubChem ID:97968
Update Time:2025-04-19

Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl-
    • 1-(3-chloro-1-ethoxypropyl)-4-methylbenzene
    • 4-(3-chloro-1-ethoxypropyl)toluene
    • EINECS 281-395-9
    • NSC 62699
    • 83949-36-4
    • NSC62699
    • NSC-62699
    • DTXSID701260519
    • NS00060440
    • Inchi: 1S/C12H17ClO/c1-3-14-12(8-9-13)11-6-4-10(2)5-7-11/h4-7,12H,3,8-9H2,1-2H3
    • InChI Key: NDNQMUPOOPOMJK-UHFFFAOYSA-N
    • SMILES: ClCCC(C1C=CC(C)=CC=1)OCC

Computed Properties

  • Exact Mass: 212.09700
  • Monoisotopic Mass: 212.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.029
  • Boiling Point: 280.3°C at 760 mmHg
  • Flash Point: 126.2°C
  • Refractive Index: 1.503
  • PSA: 9.23000
  • LogP: 3.70150
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